N-(thiazol-2-yl)-4-((6-(trifluoromethyl)quinolin-4-yl)amino)benzenesulfonamide

• IUPAC Name: N-(1,3-thiazol-2-yl)-4-[[6-(trifluoromethyl)quinolin-4-yl]amino]benzenesulfonamide
• InChI: InChI=1S/C19H13F3N4O2S2/c20-19(21,22)12-1-6-16-15(11-12)17(7-8-23-16)25-13-2-4-14(5-3-13)30(27,28)26-18-24-9-10-29-18/h1-11H,(H,23,25)(H,24,26)
• InChI Key: YZWPRQZCSOFKEU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1NC2=C3C=C(C=CC3=NC=C2)C(F)(F)F)S(=O)(=O)NC4=NC=CS4
• Molecular Formula: C19H13F3N4O2S2
• Molecular Weight: 450.5 g/mol

Description

N-(thiazol-2-yl)-4-((6-(trifluoromethyl)quinolin-4-yl)amino)benzenesulfonamide is a chemical compound that has been extensively researched for its potential applications in scientific research. This compound has shown promising results in various studies and has been used in a wide range of research applications. In

Mechanism of Action

The mechanism of action of N-(thiazol-2-yl)-4-((6-(trifluoromethyl)quinolin-4-yl)amino)benzenesulfonamide involves the inhibition of specific enzymes and receptors in the body. It has been shown to inhibit the activity of protein kinase C, which is involved in cell signaling and regulation. It also inhibits the activity of calcium channels, which are important for neuronal signaling and muscle contraction.
Biochemical and Physiological Effects:
The biochemical and physiological effects of N-(thiazol-2-yl)-4-((6-(trifluoromethyl)quinolin-4-yl)amino)benzenesulfonamide depend on the specific research application. In cancer research, it has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. In neurology, it has been shown to modulate synaptic transmission and neuronal excitability. In immunology, it has been shown to inhibit T cell activation and differentiation.

Advantages and Limitations for Lab Experiments

N-(thiazol-2-yl)-4-((6-(trifluoromethyl)quinolin-4-yl)amino)benzenesulfonamide has several advantages for lab experiments, including its high potency and specificity. It is also relatively easy to synthesize and can be obtained in large quantities. However, it has some limitations, including its potential toxicity and the need for further research to fully understand its mechanism of action.

Future Directions

There are several potential future directions for research on N-(thiazol-2-yl)-4-((6-(trifluoromethyl)quinolin-4-yl)amino)benzenesulfonamide. These include further studies on its mechanism of action, its potential use in combination with other drugs for cancer treatment, and its potential use in the treatment of neurological and immunological disorders. Additionally, further research is needed to fully understand the toxicity and safety of this compound.

Synthesis Methods

The synthesis of N-(thiazol-2-yl)-4-((6-(trifluoromethyl)quinolin-4-yl)amino)benzenesulfonamide involves the reaction of 4-amino-6-(trifluoromethyl)quinoline with thiazole-2-carboxylic acid in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The resulting intermediate is then reacted with benzenesulfonyl chloride to yield the final product.

Scientific Research Applications

N-(thiazol-2-yl)-4-((6-(trifluoromethyl)quinolin-4-yl)amino)benzenesulfonamide has been used in various scientific research applications, including cancer research, neurology, and immunology. It has been shown to inhibit the growth of cancer cells in vitro and in vivo, making it a potential candidate for cancer treatment. In neurology, it has been used to study the role of calcium channels in neuronal signaling and synaptic transmission. In immunology, it has been used to investigate the role of protein kinase C in T cell activation and differentiation.